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Compound of Interest

Compound Name: Methyl 16-methyloctadecanoate

Cat. No.: B1615565 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for handling Methyl 16-methyloctadecanoate, including detailed operational and disposal

plans.

Chemical and Physical Properties

Methyl 16-methyloctadecanoate, also known as methyl 16-methylheptadecanoate, is a fatty

acid methyl ester (FAME).[1] While specific hazard data for this compound is limited, its

properties are comparable to other long-chain FAMEs. It is characterized as a waxy, colorless,

and odorless solid at room temperature.[1] According to the Globally Harmonized System

(GHS), it is not classified as a hazardous substance.[2]
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Property Value

Molecular Formula C19H38O2[2]

Molecular Weight 298.5 g/mol [2]

Appearance Colorless to white waxy solid[1]

Solubility

Insoluble in water; soluble in organic solvents

like methanol, ethanol, and dimethyl sulfoxide.

[1]

Stability
Stable under standard ambient conditions;

recommended storage at -20°C.[1]

Personal Protective Equipment (PPE)

When handling Methyl 16-methyloctadecanoate, the following personal protective equipment

is essential to ensure personal safety and prevent contamination.

Equipment Specification Rationale

Eye Protection
Safety goggles with side

protection.

Protects against accidental

splashes which may cause

irritation.

Hand Protection
Liquid-tight gloves (e.g.,

nitrile).

Prevents skin contact.

Although not classified as a

skin irritant, good laboratory

practice dictates avoiding

direct contact.

Body Protection Laboratory coat.
Protects clothing and skin from

potential spills.

Respiratory Protection
Necessary only if aerosols or

mists are formed.

Inhalation of fine particles or

mists should be avoided.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling Methyl 16-methyloctadecanoate is crucial for both

experimental success and laboratory safety.

Preparation:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that all necessary equipment, including PPE, is readily available and in good

condition.

Have spill containment materials, such as absorbent pads, within easy reach.

Handling:

Wear the appropriate PPE as specified in the table above.

Use a spatula or other suitable utensil to transfer the solid compound.

If heating the substance, do so in a well-ventilated area, preferably within a fume hood, to

avoid inhalation of any potential vapors.

Avoid direct contact with the skin and eyes. In case of accidental contact, rinse the

affected area thoroughly with water.[3]

Storage:

Store Methyl 16-methyloctadecanoate in a tightly sealed container.

For long-term stability, it is recommended to store the compound at -20°C in a dry

environment.[1]

Keep away from strong oxidizing agents.

Disposal Plan

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental

responsibility.
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Waste Collection:

Collect all waste material, including any unused compound and contaminated

consumables (e.g., gloves, absorbent pads), in a designated and clearly labeled

hazardous waste container.

Disposal Procedure:

Dispose of the chemical waste in accordance with local, regional, and national regulations.

[4][5] Do not mix with other waste streams unless explicitly permitted.

Consult your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Methyl 16-
methyloctadecanoate in a laboratory setting.
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Handling Workflow for Methyl 16-methyloctadecanoate

Preparation
- Clean workspace
- Assemble PPE
- Prepare spill kit

Handling
- Wear appropriate PPE
- Transfer solid carefully

- Use fume hood if heating

Storage
- Tightly sealed container

- Store at -20°C
- Away from oxidizers

Experimentation

Waste Collection
- Designated container
- Label appropriately

Disposal
- Follow institutional EHS protocols

- Adhere to local regulations

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Methyl 16-methyloctadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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